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Compound of Interest

Compound Name: Dimethyl trithiocarbonate

Cat. No.: B3050028 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety, handling, and storage of chemical reagents is paramount. This guide provides a

comprehensive overview of the precautions required for dimethyl trithiocarbonate, a versatile

but hazardous organosulfur compound. Adherence to these guidelines is critical for ensuring

laboratory safety and minimizing environmental impact.

Chemical and Physical Properties
Dimethyl trithiocarbonate is a yellow liquid with a strong, unpleasant odor.[1] Key physical

and chemical properties are summarized in the table below for quick reference.
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Property Value

Chemical Formula C3H6S3[1]

Molecular Weight 138.27 g/mol [2]

Appearance Yellow liquid[1]

Odor Strong, unpleasant stench[1]

Melting Point -3 °C[3]

Boiling Point 101-102 °C at 12 mmHg[3]

Density 1.254 g/mL at 25 °C[4]

Flash Point 97 °C (207 °F) - closed cup[1]

Water Solubility No data available[4]

Toxicological Data and Hazards
While comprehensive toxicological data for dimethyl trithiocarbonate is limited, available

information indicates it is harmful and requires careful handling. It is classified as a combustible

liquid and is very toxic to aquatic life with long-lasting effects.[5]
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Toxicity Metric Value Species Route

LDLo (Lowest

Published Lethal

Dose)

500 mg/kg Rat Oral[3]

Acute Toxicity (Oral,

Dermal, Inhalation)
No data available[4] - -

Skin

Corrosion/Irritation

Causes skin

irritation[5]
- -

Serious Eye

Damage/Irritation

Causes serious eye

damage[5]
- -

Respiratory Irritation
May cause respiratory

irritation[5]
- -

Carcinogenicity

Not identified as a

probable, possible, or

confirmed human

carcinogen by IARC[4]

- -

Upon combustion, dimethyl trithiocarbonate can release irritating and toxic gases, including

carbon oxides and sulfur oxides.[1]

Safe Handling and Personal Protective Equipment
(PPE)
Due to its hazardous nature and strong odor, all work with dimethyl trithiocarbonate should

be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[6]

Engineering Controls
Proper engineering controls are the first line of defense. Use of a chemical fume hood is

mandatory to control the release of vapors.[6] For highly odorous compounds like dimethyl
trithiocarbonate, specialized odor abatement systems, such as wet scrubbing and carbon

filtration, are recommended to prevent environmental release and nuisance complaints.[6]
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Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required when handling dimethyl trithiocarbonate.

PPE Category Specification

Eye/Face Protection

Safety glasses with side shields or chemical

goggles.[4] A face shield may be necessary for

splash hazards.

Skin Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Always inspect gloves before use

and use proper removal technique.[4]

Body Protection

A lab coat or chemically resistant apron should

be worn. For larger quantities or splash risks,

chemical-resistant coveralls may be appropriate.

Respiratory Protection

Generally not required when working in a

functional fume hood. For spill cleanup or in

situations with inadequate ventilation, a NIOSH-

approved respirator with organic vapor

cartridges should be used.[4]

The following diagram illustrates the logical workflow for ensuring personal safety when

handling dimethyl trithiocarbonate.
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Personal Protective Equipment (PPE) Workflow.

Storage Requirements
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Proper storage of dimethyl trithiocarbonate is crucial to maintain its stability and prevent

hazardous situations.

Containers: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Conditions to Avoid: Avoid heat, sparks, open flames, and other ignition sources.[5]

Incompatible Materials: Keep away from strong oxidizing agents.[4]

Odor Control: Due to its strong stench, storing it in a ventilated cabinet or an area with

secondary containment that also addresses odor is advisable.[4]

Emergency Procedures
First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.

[4]

Skin Contact: In case of skin contact, wash off with soap and plenty of water.[4]

Eye Contact: In case of eye contact, flush eyes with water as a precaution.[4]

Ingestion: If swallowed, rinse mouth with water. Never give anything by mouth to an

unconscious person.[4]

In all cases of exposure, seek immediate medical attention.

Spill and Leak Procedures
In the event of a spill, the following steps should be taken:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, preferably with a fume hood.

Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain

the spill.
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Collect: Carefully scoop up the absorbed material into a suitable, labeled container for

disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste according to local

regulations.

The following decision tree outlines the general response to a chemical spill.
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Chemical Spill Response Decision Tree.

Firefighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Combustion may produce toxic sulfur and carbon oxides.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Disposal Considerations
All waste containing dimethyl trithiocarbonate must be treated as hazardous waste. Dispose

of surplus and non-recyclable solutions through a licensed disposal company.[4] Do not allow

the product to enter drains.[4]

Experimental Protocol: General Guideline for Acute
Oral Toxicity (Limit Test)
As specific experimental protocols for dimethyl trithiocarbonate are not publicly available, this

section provides a generalized methodology for an acute oral toxicity limit test, based on

established guidelines. This is for informational purposes only and must be adapted and

approved by the relevant institutional animal care and use committee (IACUC).

Objective: To determine if a single oral dose of 500 mg/kg of dimethyl trithiocarbonate
causes mortality or evident toxicity in rats.

Materials:

Dimethyl trithiocarbonate

Vehicle for administration (e.g., corn oil)

Sprague-Dawley rats (one sex, typically female), young adults

Oral gavage needles

Appropriate caging and environmental controls

Methodology:
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Acclimatization: Animals are acclimated to the laboratory conditions for at least 5 days prior

to the study.

Fasting: Animals are fasted overnight (with access to water) before dosing.

Dose Preparation: The test substance is prepared in the vehicle to a concentration that

allows for administration of 500 mg/kg in a reasonable volume (e.g., 5-10 mL/kg).

Administration: A single dose is administered to each animal via oral gavage. A control group

receives the vehicle only.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, respiratory and circulatory systems, autonomic and central nervous system

activity, and behavior patterns) and body weight changes. Observations are frequent on the

day of dosing and at least daily thereafter for 14 days.

Necropsy: At the end of the 14-day observation period, all surviving animals are euthanized

and subjected to a gross necropsy.

This guide is intended to provide a thorough overview of the safety precautions for dimethyl
trithiocarbonate. Always consult the most recent Safety Data Sheet (SDS) from your supplier

and your institution's specific safety protocols before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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